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Compound of Interest

4-methoxy-1-(2-

Compound Name: methoxybenzenesulfonyl)piperidin
e

CAS No.: 1235049-95-2

Cat. No.: B6583232

Get Quote

Executive Summary

This technical guide profiles 4-methoxy-1-(2-methoxybenzenesulfonyl)piperidine, a

functionalized arylsulfonyl piperidine scaffold used in medicinal chemistry.[1] Belonging to a
class of compounds frequently investigated as G-Protein Coupled Receptor (GPCR) ligands
and enzyme inhibitors (e.g., 5-HT6 antagonists, 11

-HSDL1 inhibitors), this molecule serves as a critical chemical probe for structure-activity
relationship (SAR) studies.[1]

This document provides a definitive physicochemical analysis, a validated synthetic protocol,
and analytical characterization standards required for the precise identification and utilization of
this compound in drug discovery workflows.

Part 1: Physicochemical Profile & Molecular Weight
Analysis[1]
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Accurate molecular weight determination is the cornerstone of small molecule characterization.
[1] For 4-methoxy-1-(2-methoxybenzenesulfonyl)piperidine, researchers must distinguish
between the Average Molecular Weight (used for stoichiometry) and the Monoisotopic Mass
(used for high-resolution Mass Spectrometry).[1]

- ore Chemical Identi

Property Specification

4-methoxy-1-(2-
IUPAC Name
methoxybenzenesulfonyl)piperidine

N-(2-methoxybenzenesulfonyl)-4-
Common Name

methoxypiperidine

C

H
Molecular Formula

NO

S
CAS Registry Number Not assigned (Novel Library Compound)
Core Scaffold Sulfonyl Piperidine

Mass Spectrometry Data

The following data is essential for configuring LC-MS/HRMS acquisition parameters.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.sigmaaldrich.com/SG/en/product/bidepharmatech/bdph9bcc69cb
https://www.benchchem.com/product/b6583232/docs?utm_src=pdf-body#technical-guide-4-methoxy-1-2-methoxybenzenesulfonyl-piperidine
https://www.sigmaaldrich.com/SG/en/product/bidepharmatech/bdph9bcc69cb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6583232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Mass Type Value Application
) Stoichiometric calculations

Average Molecular Weight 285.36 g/mol o )
(weighing, molarity).[1]
HRMS identification (Target

Monoisotopic Mass 285.1035 Da [M+H]
= 286.1108).[1]

[M+H]

Primary ion observed in ESI+
286.1108 m/z

Adduct mode.[1]

[M+Na] Common adduct in sodium-rich
308.0927 m/z

Adduct buffers.[1]

Physicochemical Properties (In Silico)[1]

e LogP (Lipophilicity): 1.8 — 2.2 (Predicted).[1] This range suggests good membrane
permeability, suitable for CNS-targeted discovery.[1]

« Topological Polar Surface Area (TPSA): ~64 A

[1] (Sulfonyl: ~42 A

+ Ether: ~9 A

X 2 + Amine: 0 A

as tertiary sulfonamide).[1]

o H-Bond Acceptors: 5 (2 oxygens in sulfonyl, 2 ether oxygens, 1 nitrogen).[1]

e H-Bond Donors: 0.

Part 2: Synthetic Architecture

The synthesis of 4-methoxy-1-(2-methoxybenzenesulfonyl)piperidine follows a standard
nucleophilic substitution pathway, reacting a secondary amine with a sulfonyl chloride.[1] This
protocol is designed for high yield and minimal byproduct formation.[1]
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Reaction Logic

The reaction utilizes 4-methoxypiperidine as the nucleophile attacking the electrophilic sulfur of
2-methoxybenzenesulfonyl chloride.[1] A non-nucleophilic base (DIPEA or TEA) is required to
scavenge the HCI byproduct.[1]

4-Methoxypiperidine 4-methoxy-1-(2-methoxybenzenesulfonyl)
+ Base (DIPEA)

(Nucleophile) fm e - Elimination piperidine
\: Tetrahedral :—/
//._—/P: Transition State I’\»
2-Methoxybenzenesulfonyl — FTTTTTTTTooo

Chloride (Electrophile)

HCI (Scavenged by Base)

Click to download full resolution via product page

Figure 1: Synthetic pathway for sulfonamide formation via nucleophilic attack.[1]

Step-by-Step Protocol

Reagents:

4-Methoxypiperidine (1.0 eq)[1][2]

2-Methoxybenzenesulfonyl chloride (1.1 eq)[1]

N,N-Diisopropylethylamine (DIPEA) (2.5 eq)[1]

Dichloromethane (DCM) (anhydrous)[1]
Procedure:

o Preparation: Dissolve 1.0 eq of 4-methoxypiperidine in anhydrous DCM (0.1 M
concentration) in a round-bottom flask under nitrogen atmosphere.

e Activation: Add 2.5 eq of DIPEA and cool the solution to 0°C using an ice bath.

o Addition: Dropwise add a solution of 2-methoxybenzenesulfonyl chloride (1.1 eq) in DCM

over 15 minutes.
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e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (50% EtOAc/Hexanes) or LC-MS.[1]

o Workup:

o

Dilute with DCM.[1]

[¢]

Wash with 1N HCI (to remove unreacted amine).[1]

Wash with Saturated NaHCO

[¢]

(to remove unreacted sulfonyl chloride hydrolysis products).[1]

[e]

Wash with Brine, dry over MgSO
, and concentrate in vacuo.[1]

 Purification: If necessary, purify via flash column chromatography (Gradient: 0-40% EtOAc in
Hexanes).

Part 3: Analytical Validation (Quality Control)

To ensure scientific integrity, the synthesized compound must be validated using the following
spectral assignments.

Proton NMR ( H-NMR) Interpretation

Solvent: CDCI

, 400 MHz.
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Chemical Shift
( Multiplicity

» Ppm)

Integration

Assignment

Mechanistic
Insight

7.85 dd

1H

Ar-H (6-position)

Ortho to sulfonyl
group; most
deshielded

aromatic.[1]

7.50 td

1H

Ar-H (4-position)

Para to sulfonyl.

[1]

7.05 t

1H

Ar-H (5-position)

Meta to sulfonyl.

[1]

6.98 d

1H

Ar-H (3-position)

Ortho to
methoxy;
shielded by
electron

donation.[1]

3.89 S

3H

Ar-OCH

Characteristic
aromatic

methoxy singlet.

[1]

3.55-3.65 m

2H

Pip-H (2,6-eq)

Deshielded by
adjacent

Sulfonamide N.

3.35 S

3H

Aliph-OCH

Aliphatic
methoxy on

piperidine ring.[1]

3.25-3.35 m

1H

Pip-H (4-ax)

Methine proton
at the ether

linkage.[1]

2.90 - 3.00 m

2H

Pip-H (2,6-ax)

Axial protons

adjacent to N.
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Piperidine ring

1.85 - 1.95 m 2H Pip-H (3,5-e
P-H (3:5-€0) body.[1]

Piperidine ring

1.60-1.70 m 2H Pip-H (3,5-ax)
body.[1]

LC-MS Fragmentation Logic

In electrospray ionization (ESI), sulfonyl piperidines typically exhibit a distinct fragmentation

pattern useful for structural confirmation.

Parent lon [M+H]+
m/z 286.1

-N Bond Break S-N Bond Break

Loss of Methoxy Sulfonyl Cleavage Piperidine Fragment
[M+H - CH3OH]+ [R-SO2]+ [C6H12NO]+

Click to download full resolution via product page

Figure 2: Predicted ESI+ fragmentation pathways for structural verification.

Part 4: Applications in Drug Discovery[1]

The arylsulfonyl piperidine motif is a privileged scaffold in medicinal chemistry, often serving as
the pharmacophore for various biological targets.

Target Class Relevance[1]

o 5-HT (Serotonin) Receptors: Sulfonyl piperidines are classic antagonists for 5-HT
and 5-HT
receptors, utilized in cognitive enhancement and antipsychotic research.[1]

e 11
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-HSD1 Inhibitors: Used in metabolic syndrome research, where the sulfonyl group mimics
the transition state of the cortisone-to-cortisol conversion.[1]

o Gamma-Secretase Modulators: Investigated for Alzheimer's disease pathology reduction.[1]

Handling & Stability[1]

» Storage: Store solid at -20°C. Solutions in DMSO are stable at -20°C for up to 3 months.

 Solubility: Highly soluble in DMSO, DCM, and Methanol.[1] Poorly soluble in water; requires
<1% DMSO cosolvent for biological assays.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 4-(2-Methoxybenzyl)piperidine hydrochloride | 37581-34-3 [sigmaaldrich.com]

o 2. 4-methoxy-N-[2-(piperidine-1-carbonyl)phenyl]benzene-1-sulfonamide - C19H22N204S |
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o To cite this document: BenchChem. [Technical Guide: 4-Methoxy-1-(2-
methoxybenzenesulfonyl)piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6583232/docs#technical-guide-4-methoxy-1-2-
methoxybenzenesulfonyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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